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Compound of Interest

Compound Name: Europium iodide

Cat. No.: B1346945 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to optimize the energy resolution of Europium-doped Strontium Iodide (SrI₂:Eu²⁺)

scintillators.

Troubleshooting Guide
This guide addresses common issues encountered during the operation of SrI₂:Eu²⁺

scintillators, offering potential causes and actionable solutions to improve energy resolution and

overall detector performance.

Q1: Why is the energy resolution of my SrI₂:Eu²⁺ detector poorer than expected?

A1: Several factors can contribute to suboptimal energy resolution. The primary aspects to

investigate are crystal integrity, light collection efficiency, and electronics settings.

Crystal Integrity: SrI₂:Eu²⁺ is highly hygroscopic. Moisture contamination can degrade the

crystal's transparency and reduce light output, thereby worsening energy resolution.[1][2]

Solution: Ensure the crystal's encapsulation is intact. Store and operate the detector in a

low-humidity environment. If moisture contamination is suspected, follow the

manufacturer's guidelines for baking or re-encapsulation.
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Light Collection: Inefficient collection of scintillation light by the photodetector is a common

cause of poor resolution.[3][4][5]

Solution:

Verify the integrity of the optical coupling between the scintillator and the photomultiplier

tube (PMT) or silicon photomultiplier (SiPM). Re-apply optical grease if necessary.

Ensure the reflector material surrounding the crystal is in good condition and provides

uniform coverage.

Check for any damage or discoloration of the crystal's surface or the photodetector's

window.

Electronics and Signal Processing: Incorrect settings on your shaping amplifier or

multichannel analyzer (MCA) can artificially broaden the energy peaks.

Solution: The long decay time of SrI₂:Eu²⁺ requires longer shaping time constants,

typically greater than 10 µs.[1] Optimize the shaping time to collect the full light output

without integrating excessive noise.

Q2: I'm observing a high background count in my spectra. What could be the cause?

A2: While SrI₂:Eu²⁺ is known for its low intrinsic radioactivity, external factors or contamination

can lead to increased background.[1][6]

Environmental Radioactivity: The detector may be picking up background radiation from the

surrounding environment.

Solution: Implement proper lead or copper shielding around the detector setup.

Contamination: The detector housing or surrounding materials might be contaminated with

radioactive isotopes.

Solution: Clean the detector and surrounding area. If the contamination is internal to the

detector assembly, contact the manufacturer.

Q3: The detector's light output seems low. How can I verify and improve this?
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A3: Low light output directly impacts energy resolution. This can be due to crystal degradation,

issues with the photodetector, or temperature effects.

Crystal and Photodetector Health:

Verification: Compare the peak position of a known gamma source (e.g., ⁶⁶² keV from

¹³⁷Cs) with previous measurements or manufacturer specifications. A shift to a lower

channel number indicates reduced light output.

Solution: Inspect the crystal for any signs of yellowing or cloudiness, which could indicate

degradation. Test the photodetector to ensure it is functioning within its specified

parameters.

Temperature Effects: The light yield of scintillators can be temperature-dependent.

Solution: Operate the detector in a stable temperature environment. Studies have shown

that the non-proportionality of SrI₂:Eu²⁺, which affects energy resolution, changes with

temperature.[7][8]

Q4: My energy peaks are showing significant tailing. What is the reason?

A4: Peak tailing can be caused by incomplete charge collection in the photodetector or by self-

absorption of scintillation light within the crystal.

Incomplete Charge Collection:

Solution: Ensure the photodetector bias voltage is set to the manufacturer's recommended

value. Check the preamplifier and amplifier settings.

Self-Absorption: Due to intrinsic self-absorption, larger SrI₂:Eu²⁺ crystals may exhibit this

issue.[1]

Solution: This is an inherent property of the material. For large volume detectors, this

effect might be more pronounced. Ensure proper surface preparation of the crystal during

manufacturing is crucial to mitigate this.[1]
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Q1: What is the expected energy resolution for a SrI₂:Eu²⁺ scintillator?

A1: SrI₂:Eu²⁺ scintillators are known for their excellent energy resolution. Typical values at 662

keV (from a ¹³⁷Cs source) are in the range of 2.6% to 3.5% (FWHM).[1][3][5][9][10] With

optimized material, optics, and readout, a resolution of 2% may be achievable.[3][4][5][10]

Q2: What is "non-proportionality" and how does it affect energy resolution?

A2: Non-proportionality refers to the fact that the amount of light produced by a scintillator is

not perfectly proportional to the energy of the incident gamma-ray.[11] This phenomenon is a

fundamental limitation of the intrinsic energy resolution of the crystal.[8][12] SrI₂:Eu²⁺ exhibits

excellent light yield proportionality, which is a key reason for its superior energy resolution

compared to other scintillators like NaI(Tl).[13][14]

Q3: What is the typical light yield of SrI₂:Eu²⁺?

A3: SrI₂:Eu²⁺ is an extremely bright scintillator, with a very high light yield. Reported values are

often in the range of 80,000 to 120,000 photons/MeV.[6][13][15]

Q4: What is the decay time of SrI₂:Eu²⁺ and why is it important?

A4: The decay time of SrI₂:Eu²⁺ is relatively long, typically between 1 to 5 µs, and can be size-

dependent.[1] This necessitates the use of longer shaping times in the signal processing

electronics to ensure the full scintillation signal is integrated.[1]

Q5: Can I use a SrI₂:Eu²⁺ detector for high count rate applications?

A5: The long decay time of SrI₂:Eu²⁺ can be a limitation in high count rate scenarios, as it can

lead to pulse pile-up.[1] Careful consideration of the expected count rate and appropriate

electronic pulse processing techniques are necessary.

Data Presentation
The following tables summarize the key performance characteristics of SrI₂:Eu²⁺ scintillators

based on published data.

Table 1: Energy Resolution of SrI₂:Eu²⁺ at Different Gamma-ray Energies

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://digital.library.unt.edu/ark:/67531/metadc833191/
https://www.researchgate.net/publication/232004184_Prospects_for_High_Energy_Resolution_Gamma_Ray_Spectroscopy_with_Europium-Doped_Strontium_Iodide
https://www.researchgate.net/publication/253576289_Performance_of_Europium-Doped_Strontium_Iodide_Transparent_Ceramics_and_Bismuth-loaded_Polymer_Scintillators
https://www.semanticscholar.org/paper/Prospects-for-High-Energy-Resolution-Gamma-Ray-with-Cherepy-Payne/b6389e8f0cd1a7bf3759b73d269b88f5f34338fb
https://digital.library.unt.edu/ark:/67531/metadc833191/
https://www.cambridge.org/core/journals/mrs-online-proceedings-library-archive/article/abs/prospects-for-high-energy-resolution-gamma-ray-spectroscopy-with-europiumdoped-strontium-iodide/09F918BBD05C40D580B844958E740634
https://www.researchgate.net/publication/232004184_Prospects_for_High_Energy_Resolution_Gamma_Ray_Spectroscopy_with_Europium-Doped_Strontium_Iodide
https://www.semanticscholar.org/paper/Prospects-for-High-Energy-Resolution-Gamma-Ray-with-Cherepy-Payne/b6389e8f0cd1a7bf3759b73d269b88f5f34338fb
https://usiena-air.unisi.it/retrieve/8371a42d-c67d-4912-b260-c4fcca5944b1/light%20yeld.pdf
https://www.researchgate.net/publication/267339036_Scintillation_properties_of_SrI_2Eu2_Strontium_iodide_doped_with_europium_for_high_energy_astrophysical_detectors_Nonproportionality_as_a_function_of_temperature_and_at_high_gamma-ray_energies
https://inis.iaea.org/records/ps2by-hmv72
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://radiologykey.com/characterization-of-radiation-detectors-scintillators-used-in-nuclear-medicine/
https://www.halide-crylink.com/iodide-crystal/eu-sri2-crystal/
https://scispace.com/pdf/crystal-growth-and-scintillation-properties-of-strontium-29bxtwuwq6.pdf
https://www.researchgate.net/publication/232702946_Nonproportionality_and_Scintillation_Studies_of_EuSrI_From_295_to_5_K
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://www.berkeleynucleonics.com/srl2eu-strontium-iodide/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gamma-ray Energy (keV)
Reported Energy
Resolution (FWHM)

Reference

60 7.6% [3][5][10]

122 ~6% [1]

662 2.6% - 3.5% [1][3][5][9][10]

Table 2: General Scintillation Properties of SrI₂:Eu²⁺

Property Value Reference

Light Yield (photons/MeV) 80,000 - 120,000 [6][13][15]

Wavelength of Maximum

Emission (nm)
435 [13]

Decay Time (µs) 1 - 5 (size dependent) [1]

Density (g/cm³) 4.6 [1]

Hygroscopic Yes [1]

Experimental Protocols
Protocol 1: Optimizing Shaping Time for Energy Resolution

Setup: Connect the SrI₂:Eu²⁺ detector to a preamplifier, shaping amplifier, and a

multichannel analyzer (MCA).

Source: Place a ¹³⁷Cs source near the detector to obtain a clear 662 keV photopeak.

Initial Setting: Set the shaping amplifier to a short shaping time (e.g., 2 µs).

Acquisition: Acquire a spectrum and measure the Full Width at Half Maximum (FWHM) of the

662 keV peak to determine the energy resolution.

Iteration: Incrementally increase the shaping time (e.g., in steps of 2 µs, up to 16 µs or

higher).
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Analysis: For each shaping time, acquire a spectrum and calculate the energy resolution.

Optimization: Plot the energy resolution as a function of shaping time. The optimal shaping

time corresponds to the value that yields the best energy resolution (lowest FWHM). Due to

the slow decay time of SrI₂:Eu²⁺, this is expected to be a longer shaping time (>10 µs).[1]

Protocol 2: Verifying and Renewing Optical Coupling

Power Down: Turn off the high voltage and all associated electronics.

Disassembly: Carefully disconnect the detector from the photodetector assembly according

to the manufacturer's instructions.

Inspection: Visually inspect the optical interface. The optical grease should be clear and free

of bubbles or contaminants. The surfaces of the crystal and photodetector should be clean.

Cleaning: If the grease has yellowed or dried out, clean both surfaces carefully using a lint-

free cloth and a recommended solvent (e.g., isopropyl alcohol). Ensure the solvent is

compatible with the crystal encapsulation and photodetector window.

Re-application: Apply a small, uniform layer of fresh optical coupling grease to the center of

the photodetector window.

Reassembly: Gently press the scintillator onto the photodetector, ensuring a firm, even

pressure to spread the grease and eliminate air bubbles.

Testing: Reassemble the detector, power up the system, and acquire a spectrum from a

known source to verify that the energy resolution has improved.
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Caption: Factors influencing the energy resolution of SrI₂:Eu²⁺ scintillators.
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Caption: Troubleshooting workflow for poor energy resolution in SrI₂:Eu²⁺ detectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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